[4-[2,2-Dimethylpropanoyl(methyl)amino]phenyl] 3-methyl-4-pyrazol-1-ylbenzoate

• IUPAC Name: [4-[2,2-dimethylpropanoyl(methyl)amino]phenyl] 3-methyl-4-pyrazol-1-ylbenzoate
• InChI: InChI=1S/C23H25N3O3/c1-16-15-17(7-12-20(16)26-14-6-13-24-26)21(27)29-19-10-8-18(9-11-19)25(5)22(28)23(2,3)4/h6-15H,1-5H3
• InChI Key: NLBAATVZDLVPAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OC2=CC=C(C=C2)N(C)C(=O)C(C)(C)C)N3C=CC=N3
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

[4-[2,2-Dimethylpropanoyl(methyl)amino]phenyl] 3-methyl-4-pyrazol-1-ylbenzoate is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as DMAPB and has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of DMAPB is not fully understood, but it is believed to act through the inhibition of the NF-κB pathway. This pathway is involved in the regulation of various cellular processes, including inflammation and cell proliferation. By inhibiting this pathway, DMAPB may be able to reduce inflammation and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
DMAPB has been shown to have various biochemical and physiological effects in preclinical studies. These effects include the inhibition of NF-κB signaling, the reduction of pro-inflammatory cytokine production, the induction of apoptosis in cancer cells, and the reduction of oxidative stress and inflammation in neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMAPB in lab experiments is its ability to inhibit the NF-κB pathway, which is involved in various cellular processes. This makes DMAPB a promising candidate for the development of new therapies for cancer, inflammation, and neurodegenerative disorders. However, one of the limitations of using DMAPB in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on DMAPB. One possible direction is the development of new formulations of DMAPB that improve its solubility in water. Another direction is the investigation of the potential therapeutic applications of DMAPB in other diseases, such as cardiovascular disease and metabolic disorders. Additionally, further research is needed to fully understand the mechanism of action of DMAPB and its effects on various cellular processes.

Synthesis Methods

DMAPB can be synthesized using a multistep process that involves the use of various reagents and reaction conditions. The first step involves the synthesis of 3-methyl-4-pyrazol-1-ylbenzoic acid, which is then reacted with 4-(dimethylamino)phenylacetic acid to form the intermediate compound. This intermediate is then reacted with 2,2-dimethylpropanoyl chloride and methylamine to form the final product, DMAPB.

Scientific Research Applications

DMAPB has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, DMAPB has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, DMAPB has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorder research, DMAPB has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.